Cas no 842-35-3 ( )

• Product Name: &nbsp
• CAS No: 842-35-3
• MF: C₁₄H₁₀I₂O₃
• MW: 480.036348819733
• CID: 989272
• PubChem ID: 268515
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3,5-diiodo-4-phenylmethoxybenzoic acid
• 4-Benzyloxy-3,5-dijod-benzoesaeure
• DTXSID90296314
• 842-35-3
• 4-(benzyloxy)-3,5-diiodobenzoic acid
• NSC-108772
• NSC108772
• SCHEMBL4269670
• 3,5-diiodo-4-phenylmethoxy-benzoic acid
• DS-013955
•  

• Inchi： 1S/C14H10I2O3/c15-11-6-10(14(17)18)7-12(16)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： DZTYFSSXRSWATG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1OCC1C=CC=CC=1)I

Computed Properties

• Exact Mass: 479.87200
• Monoisotopic Mass: 479.87194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 4.17300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives